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Introduction

ZL-1310, also known as zocilurtatug pelitecan, is an investigational antibody-drug conjugate
(ADC) that has shown significant promise in the treatment of small cell lung cancer (SCLC).[1]
2131411511611 71[8]1[9] It is designed to target Delta-like ligand 3 (DLL3), a protein highly
expressed on the surface of SCLC cells.[9][10] This document provides a detailed overview of
the available information on the use of ZL-1310 in preclinical animal models, including its
mechanism of action, and protocols for establishing and utilizing SCLC xenograft models to
evaluate its efficacy.

Mechanism of Action

ZL-1310 is composed of a humanized monoclonal antibody that specifically binds to DLL3.[1]
[4][9] This antibody is linked to a topoisomerase | inhibitor payload, a potent anti-cancer agent.
[1][4][9] The proposed mechanism of action is as follows:

e Target Binding: The antibody component of ZL-1310 binds with high affinity to DLL3
expressed on the surface of tumor cells.[10]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12367122#bc-rfq
https://www.barchart.com/story/news/35409649/zai-lab-announces-oral-presentation-of-updated-data-from-global-phase-1-trial-of-zocilurtatug-pelitecan-zl-1310-a-potential-first-in-class-dll3-targeted-adc-at-2025-aacr-nci-eortc-conference
https://www.sahmcapital.com/news/content/zai-lab-reveals-oral-presentation-of-updated-data-from-global-phase-1-trial-of-zocilurtatug-pelitecan-zl-1310-a-potential-first-in-class-dll3-targeted-adc-at-2025-aacr-nci-eortc-conference-2025-10-13
https://www.aacr.org/about-the-aacr/newsroom/news-releases/investigational-antibody-drug-conjugate-shows-clinical-benefit-against-previously-treated-small-cell-lung-cancer/
https://www.adcreview.com/clinical-trials-update/zocilurtatug-pelitecan-shows-clinical-benefit-as-a-potential-first-in-class-dll3-targeted-adc-against-previously-treated-small-cell-lung-cancer/
https://www.biospace.com/press-releases/zl-1310-an-investigational-dll3-targeted-antibody-drug-conjugate-adc-demonstrates-promising-objective-response-rates-and-safety-profile-in-extensive-stage-small-cell-lung-cancer
https://www.cancernetwork.com/view/zl-1310-shows-promising-activity-in-pretreated-r-r-es-sclc
https://www.onclive.com/view/fda-grants-fast-track-designation-to-dll3-targeted-adc-zl1310-in-es-sclc
https://www.biopharmaboardroom.com/reports/58/3929/zai-lab-reports-68-response-rate-for-dll3-targeted-adc-zocilurtatug-pelitecan-in-second-line-small-cell-lung-cancer.html
https://ir.zailaboratory.com/news-releases/news-release-details/zai-lab-announces-oral-presentation-updated-data-global-phase-1
https://ir.zailaboratory.com/news-releases/news-release-details/zai-lab-announces-oral-presentation-updated-data-global-phase-1
https://synapse.patsnap.com/blog/zai-lab-will-showcase-research-on-its-innovative-adc-therapy-zl-1310-for-combating-solid-cancers
https://www.barchart.com/story/news/35409649/zai-lab-announces-oral-presentation-of-updated-data-from-global-phase-1-trial-of-zocilurtatug-pelitecan-zl-1310-a-potential-first-in-class-dll3-targeted-adc-at-2025-aacr-nci-eortc-conference
https://www.adcreview.com/clinical-trials-update/zocilurtatug-pelitecan-shows-clinical-benefit-as-a-potential-first-in-class-dll3-targeted-adc-against-previously-treated-small-cell-lung-cancer/
https://ir.zailaboratory.com/news-releases/news-release-details/zai-lab-announces-oral-presentation-updated-data-global-phase-1
https://www.barchart.com/story/news/35409649/zai-lab-announces-oral-presentation-of-updated-data-from-global-phase-1-trial-of-zocilurtatug-pelitecan-zl-1310-a-potential-first-in-class-dll3-targeted-adc-at-2025-aacr-nci-eortc-conference
https://www.adcreview.com/clinical-trials-update/zocilurtatug-pelitecan-shows-clinical-benefit-as-a-potential-first-in-class-dll3-targeted-adc-against-previously-treated-small-cell-lung-cancer/
https://ir.zailaboratory.com/news-releases/news-release-details/zai-lab-announces-oral-presentation-updated-data-global-phase-1
https://synapse.patsnap.com/blog/zai-lab-will-showcase-research-on-its-innovative-adc-therapy-zl-1310-for-combating-solid-cancers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« Internalization: Upon binding, the ZL-1310-DLL3 complex is internalized by the cancer cell.
[10]

» Payload Release: Inside the cell, the linker connecting the antibody and the payload is
cleaved, releasing the topoisomerase | inhibitor.[10]

o Cytotoxicity: The released payload induces DNA damage, leading to cell cycle arrest and
ultimately, apoptosis (programmed cell death) of the cancer cell.[10]

» Bystander Effect: The payload is also designed to be cell-permeable, allowing it to diffuse out
of the target cell and kill neighboring cancer cells that may not express DLL3, a phenomenon
known as the bystander effect.[10]
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Caption: Mechanism of action of ZL-1310, from binding to DLL3 to inducing apoptosis.

Application in Animal Models

ZL-1310 has been evaluated in preclinical studies using various SCLC animal models to
assess its efficacy and safety. The most commonly utilized models are xenografts, where
human SCLC cells or patient-derived tumor tissues are implanted into immunodeficient mice.

Efficacy Studies in SCLC Xenograft Models
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Preclinical data have demonstrated that ZL-1310 effectively suppresses the growth of
established human SCLC tumors in a dose-dependent manner in both cancer cell-derived
(CDX) and patient-derived (PDX) xenograft models.[10]

Table 1: Summary of Preclinical Efficacy Data for ZL-1310

Animal Model Type  Tumor Origin Key Findings Reference
) Dose-dependent
Cell-Derived Human SCLC Cell
) tumor growth [10]

Xenograft (CDX) Lines )

suppression.

_ _ _ Effective suppression

Patient-Derived SCLC Patient Tumor )

of established human [10]
Xenograft (PDX) Samples

tumors.

Experimental Protocols

While specific, detailed protocols from the preclinical studies of ZL-1310 are not publicly
available, the following are generalized, best-practice protocols for conducting efficacy studies
of a similar ADC in SCLC xenograft models. These protocols are intended to serve as a guide
for researchers.

Protocol 1: Cell-Derived Xenograft (CDX) Model of SCLC

Objective: To evaluate the in vivo anti-tumor efficacy of ZL-1310 in a CDX model of SCLC.
Materials:

e SCLC Cell Line: A well-characterized human SCLC cell line expressing DLL3 (e.g., NCI-H69,
NCI-H82).

¢ Animals: 6-8 week old female immunodeficient mice (e.g., NOD/SCID, NSG, or athymic
nude mice).

e Cell Culture Media and Reagents: As required for the specific SCLC cell line.

o Matrigel: Or other suitable extracellular matrix.
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ZL-1310: At various concentrations.

Vehicle Control: Formulation buffer for ZL-1310.

Calipers: For tumor measurement.

Anesthesia: As per institutional guidelines.

Procedure:

e Cell Culture: Culture the chosen SCLC cell line according to the supplier's recommendations.
e Cell Implantation:

o Harvest cells and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a
concentration of 1 x 1077 cells/mL.

o Subcutaneously inject 100 uL of the cell suspension into the right flank of each mouse.
e Tumor Growth Monitoring:
o Monitor the animals daily for tumor growth.

o Once tumors reach a palpable size (e.g., 100-150 mms3), randomize the mice into
treatment and control groups (n=8-10 mice per group).

e Treatment Administration:

o Administer ZL-1310 intravenously (1V) or intraperitoneally (IP) according to the desired
dosing schedule (e.g., once or twice weekly).

o Administer the vehicle control to the control group using the same schedule and route.
e Tumor Measurement and Body Weight:
o Measure tumor dimensions with calipers twice weekly.

o Calculate tumor volume using the formula: Volume = (Length x Width?) / 2.
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o Record the body weight of each animal twice weekly as an indicator of toxicity.
e Endpoint:

o Continue the study until tumors in the control group reach a predetermined size (e.qg.,
1500-2000 mm3) or for a specified duration.

o Euthanize animals according to institutional guidelines if they show signs of excessive
distress or tumor burden.

o Data Analysis:
o Plot the mean tumor volume £ SEM for each group over time.

o Calculate the tumor growth inhibition (TGI) for each treatment group compared to the
control group.

Protocol 2: Patient-Derived Xenograft (PDX) Model of
SCLC

Objective: To evaluate the in vivo anti-tumor efficacy of ZL-1310 in a more clinically relevant
PDX model of SCLC.

Materials:

o SCLC PDX Model: Established and characterized SCLC PDX tissue.

¢ Animals: 6-8 week old female immunodeficient mice (e.g., NOD/SCID or NSG).
e Surgical Tools: For tumor tissue implantation.

e ZL-1310: At various concentrations.

e Vehicle Control: Formulation buffer for ZL-1310.

o Calipers: For tumor measurement.

e Anesthesia: As per institutional guidelines.
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Procedure:
e Tumor Implantation:

o Under anesthesia, surgically implant a small fragment (e.g., 2-3 mm3) of the SCLC PDX
tumor tissue subcutaneously into the flank of each mouse.

e Tumor Growth Monitoring:
o Monitor the animals for tumor engraftment and growth.

o Once tumors reach a palpable size (e.g., 100-150 mms3), randomize the mice into
treatment and control groups.

e Treatment Administration, Tumor Measurement, and Endpoint:

o Follow steps 4-7 as described in Protocol 1.

Experimental Workflow for SCLC Xenograft Studies
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Caption: General workflow for conducting SCLC xenograft efficacy studies.
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Pharmacokinetics and Safety

While detailed pharmacokinetic and toxicology data from animal studies of ZL-1310 are not
extensively published, it is a critical component of preclinical evaluation.

Table 2: Key Pharmacokinetic and Safety Parameters to Evaluate

Parameter

Description

Typical Animal Models

Pharmacokinetics (PK)

Maximum plasma

Mice, Rats, Non-human

Cmax ) )
concentration primates
] Mice, Rats, Non-human
Tmax Time to reach Cmax )
primates
AUC Area under the plasma Mice, Rats, Non-human

concentration-time curve

primates

Half-life (t1/2)

Time for plasma concentration

Mice, Rats, Non-human

to decrease by half primates
Safety/Toxicology
MTD Maximum tolerated dose Mice, Rats
o ] Changes in behavior,
Clinical Observations All models
appearance, etc.
Body Weight Indicator of general health All models

Hematology & Clinical

Analysis of blood samples for

Rats, Non-human primates

Chemistry toxicity markers
Microscopic examination of
Histopathology tissues for drug-related Rats, Non-human primates

changes

Disclaimer: The information provided in these application notes and protocols is based on
publicly available data and general scientific knowledge. Researchers should adapt these
protocols to their specific experimental needs and adhere to all institutional and regulatory
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guidelines for animal research. The initial user query for "HC-1310" was determined to be a
likely typographical error for "ZL-1310" based on search results. All information herein pertains
to ZL-1310.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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